Cas no 2345-51-9 (3-Butynoic Acid)

3-Butynoic Acid (CAS 2345-51-9) is a linear alkyne carboxylic acid with the molecular formula C₄H₄O₂. This compound features a terminal alkyne group and a carboxylic acid functionality, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive triple bond allows for selective modifications, such as click chemistry or Sonogashira coupling, while the carboxyl group enables further derivatization. 3-Butynoic Acid is particularly useful in the synthesis of heterocycles, bioactive molecules, and polymer precursors. It offers high purity and stability under standard storage conditions, ensuring reliable performance in research and industrial processes. The compound is typically supplied as a colorless to pale yellow liquid with a characteristic odor.
3-Butynoic Acid structure
3-Butynoic Acid structure
Product Name:3-Butynoic Acid
CAS No:2345-51-9
MF:C4H4O2
MW:84.0733613967896
MDL:MFCD02258494
CID:257619
PubChem ID:354333866
Update Time:2025-05-27

3-Butynoic Acid Chemical and Physical Properties

Names and Identifiers

    • But-3-ynoic acid
    • 3-Butynoic Acid
    • 3-butynoic acid(SALTDATA: FREE)
    • 2-Ethynylacetic acid
    • AKOS000186880
    • CHEBI:1461
    • B4969
    • CH#CCH2COOH
    • Q27105463
    • MFCD02258494
    • But-3-ynoate
    • AMY19285
    • DTXSID50178001
    • CS-W004784
    • GEO-00633
    • AC-30551
    • CH.$.CCH2COOH
    • HY-W004784
    • C06144
    • SY040154
    • LCWG001
    • Z295890060
    • 2345-51-9
    • F14007
    • STR05356
    • J-015114
    • But-3-insaeure
    • FT-0692094
    • 3-Butynoate
    • but-3-ynoicacid
    • EN300-97486
    • CH.equiv.CCH2COOH
    • ZFA99027
    • AB11673
    • STL415173
    • DB-008292
    • DTXCID40100492
    • MDL： MFCD02258494
    • Inchi： 1S/C4H4O2/c1-2-3-4(5)6/h1H,3H2,(H,5,6)
    • InChI Key： KKAHGSQLSTUDAV-UHFFFAOYSA-N
    • SMILES： OC(CC#C)=O

Computed Properties

  • Exact Mass: 84.02110
  • Monoisotopic Mass: 84.021129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 95.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 0

Experimental Properties

  • Color/Form: No data available
  • Density: 1.152
  • Melting Point: 82.0 to 86.0 deg-C
  • Boiling Point: 195 ºC
  • Flash Point: 83 ºC
  • Refractive Index: 1.46
  • PSA: 37.30000
  • LogP: 0.09430
  • λmax: 228(CH2Cl2)(lit.)
  • Sensitiveness: Sensitive to light / air and heat

3-Butynoic Acid Security Information

3-Butynoic Acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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3-Butynoic Acid Production Method

3-Butynoic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2345-51-9)3-Butynoic Acid
Order Number:A847984
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:17
Price ($):318.0
Email:sales@amadischem.com

3-Butynoic Acid Related Literature

  • 1. Reduction of allenes and acetylenes by catalytic and chemical methods: ‘molecular queueing’ effects in competitive hydrogenation
    Leslie Crombie,Peter A. Jenkins,John Roblin J. Chem. Soc. Perkin Trans. 1 1975 1099
  • 2. Studies in decarboxylation. Part VIII. The gas-phase pyrolysis of βγ-acetylenic acids
    David B. Bigley,Richard H. Weatherhead J. Chem. Soc. Perkin Trans. 2 1976 592
  • 3. 843. The reaction of sodamide with αβ-acetylenic acids and their derivatives
    J. Cymerman Craig,M. Moyle J. Chem. Soc. 1963 4402
  • 4. The Curie point pyrolysis and electron impact induced decarboxylation of but-3-ynoic acid and buta-2,3-dienoic acid studied by tandem mass spectrometry
    Jan W. Dallinga,Nico M. M. Nibbering,A. J. Henk Boerboom J. Chem. Soc. Perkin Trans. 2 1983 281
  • 5. Researches on acetylenic compounds. Part XLV. The alkaline isomerisation of but-3-ynoic acid
    G. Eglinton,E. R. H. Jones,G. H. Mansfield,M. C. Whiting J. Chem. Soc. 1954 3197

Related Categories

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2345-51-9)3-Butynoic Acid
A847984
Purity:99%
Quantity:25g
Price ($):318.0
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